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Compound of Interest

lithium(1+) 2-(quinoxalin-2-
Compound Name:

yl)acetate
CAS No.: 2703775-05-5
Cat. No.: B6208300

Get Quote

\ J

Document Control:
o Type: Derived Technical Safety Guide (DTSG)

» Applicability: Drug Discovery, Organic Synthesis, Medicinal Chemistry[1][2]

Part 1: Chemical Identity & Physicochemical
Profile[3]

This compound represents a salt form often utilized to enhance the aqueous solubility of the
lipophilic quinoxaline scaffold or to generate a nucleophilic species for further functionalization.

Nomenclature & Structure

¢ |[UPAC Name: Lithium 2-(quinoxalin-2-yl)acetate

e Parent Acid: 2-(Quinoxalin-2-yl)acetic acid
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e Molecular Formula:
e Molecular Weight: 194.12 g/mol (Calculated)

» Solubility: High in water (dissociative salt); Moderate in MeOH; Low in non-polar solvents
(Hexane, DCM).

: . E

Property Value (Predicted/Derived) Source/Rationale

Typical of Li salts of organic

Physical State Solid (Crystalline Powder) ]
acids
Color Off-white to pale yellow Quinoxaline chromophore
Melting Point > 250 °C (Decomposition) lonic lattice stability
o ) Lithium cation hydration
Hygroscopicity High
enthalpy
] ] Influence of pyrazine ring
pKa (Conjugate Acid) ~3.8-4.2

electron withdrawal

Part 2: Hazard Identification (GHS Classification)[6]
[7]

Signal Word:WARNING

Based on the additivity principle of toxicology, the hazards are a summation of the lithium
cation's systemic effects and the quinoxaline moiety's local irritancy.

Hazard Statements (H-Codes)

o H302: Harmful if swallowed.[3][4] (Attributed to Lithium bioavailability).
e H315: Causes skin irritation.[5][4][6] (Quinoxaline motif).[1][2][7][4][6][8][°]

e H319: Causes serious eye irritation.[5][10][6][11] (General organic salt dust).
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o H335: May cause respiratory irritation.[6] (Inhalation of fine dust).

Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do.[11] Continue rinsing.[11]

o P314: Get medical advice/attention if you feel unwell. (Due to potential Li accumulation).

Part 3: Biological Mechanism & Toxicology[4]

To understand the safety profile, one must understand the biological fate of the molecule upon
exposure.

Metabolic Dissociation Pathway

Upon contact with physiological media (pH 7.4), the salt dissociates immediately. The safety
concern splits into two distinct pathways:

e Lithium lon (
): Mimics
and

, iImpacting ion channels and neurotransmitters. Acute toxicity involves CNS depression and
renal stress.

e Quinoxalinylacetate Anion: This species is a potential DNA intercalator (common in planar
heterocycles) or enzyme inhibitor (e.g., PARP-1 inhibition).

Visualized Toxicity Pathway

The following diagram illustrates the dissociation and subsequent biological interaction targets.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/quinoxaline-2-carboxylic%20acid
https://westliberty.edu/health-and-safety/files/2019/01/Lithium-Acetate.pdf
https://westliberty.edu/health-and-safety/files/2019/01/Lithium-Acetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6208300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Renal Tubules
(Competition with Na+)

CNS Signaling
Release (GSK-3p Inhibition)

o : . Aqueous Dissociation
Lithium 2-(quinoxalin-2-yl)acetate (oH 7.4) w’

Quinoxalin-2-ylacetate Anion SR E T

(e.g., Kinase/PARP)

Local Tissue
Irritation

Click to download full resolution via product page
Figure 1: Pharmacological dissociation and downstream biological targets of the compound.

Part 4: Handling, Storage, & Experimental Protocol

Expert Insight: The primary failure mode in handling lithium salts of organic heterocycles is
hygroscopicity. Absorption of atmospheric water alters the stoichiometry, leading to errors in
molarity calculations during drug screening.

Storage Protocol

o Atmosphere: Store under inert gas (Argon or Nitrogen).

» Desiccation: Keep in a desiccator with active silica gel or

o Temperature: Ambient (

) is generally sufficient, but

is recommended for long-term libraries to prevent slow decarboxylation of the acetate tail.

Synthesis & Purification Workflow (Self-Validating)
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If you are synthesizing this fresh from the acid to ensure purity, follow this stoichiometric control
method.

Step-by-Step Methodology:
» Dissolution: Dissolve 1.0 eq of 2-(quinoxalin-2-yl)acetic acid in anhydrous MeOH.
« Titration: Add 1.0 eq of

(dissolved in minimum water) dropwise.

o Validation: Monitor pH. The endpoint is neutral (pH 7.0-7.5). Excess base leads to
degradation.

o Evaporation: Remove solvent under reduced pressure (

).
» Lyophilization: Freeze-dry the residue to remove bound water.
e QC Check: Run

-NMR in

o Success Criteria: Disappearance of the carboxylic acid proton (
ppm) and shift of the methylene protons (
ppm).

Handling Decision Tree

Use this logic flow to determine the appropriate safety controls based on your experimental
scale.
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Start: Handling Li-Quinoxaline Salt

Check Scale
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Figure 2: Risk assessment logic for handling varying scales and solvent systems.
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Part 5: Emergency Response Protocols

In the event of exposure, the dual nature of the salt (Lithium + Heterocycle) dictates the

response.

Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Irrigate with saline/water for 15

mins.

Lithium salts are alkaline and
can cause caustic injury to the
cornea [1].

Skin Contact

Wash with soap and water.[5]
Do NOT use ethanol.

Ethanol may increase
transdermal absorption of the

lipophilic quinoxaline moiety.

Drink 2-3 glasses of water.

Dilution mitigates lithium

concentration in the Gl tract;

Ingestion . . o
Seek medical aid. hydration aids renal clearance
[2].
. ) Quinoxaline dusts are upper
Inhalation Move to fresh air.[5][10][3] ) o
respiratory irritants (H335).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b6208300?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6208300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

